2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methoxy-6-nitrophenyl acetate
2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methoxy-6-nitrophenyl acetate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0946141
InChI:
InChI=1S/C25H25N5O7S/c1-5-6-11-38-25-26-23-21(27-28-25)17-9-7-8-10-19(17)29(14(2)31)24(37-23)18-12-16(35-4)13-20(30(33)34)22(18)36-15(3)32/h7-10,12-13,24H,5-6,11H2,1-4H3
SMILES:
CCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC(=CC(=C4OC(=O)C)[N+](=O)[O-])OC)C(=O)C)N=N1
Molecular Formula:
C25H25N5O7S
Molecular Weight:
539.6 g/mol
2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methoxy-6-nitrophenyl acetate
CAS No.:
Cat. No.: VC0946141
Molecular Formula: C25H25N5O7S
Molecular Weight: 539.6 g/mol
* For research use only. Not for human or veterinary use.
![2-[7-Acetyl-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methoxy-6-nitrophenyl acetate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H25N5O7S |
|---|---|
| Molecular Weight | 539.6 g/mol |
| IUPAC Name | [2-(7-acetyl-3-butylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-4-methoxy-6-nitrophenyl] acetate |
| Standard InChI | InChI=1S/C25H25N5O7S/c1-5-6-11-38-25-26-23-21(27-28-25)17-9-7-8-10-19(17)29(14(2)31)24(37-23)18-12-16(35-4)13-20(30(33)34)22(18)36-15(3)32/h7-10,12-13,24H,5-6,11H2,1-4H3 |
| Standard InChI Key | NYMBJDANFDBXNJ-UHFFFAOYSA-N |
| SMILES | CCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC(=CC(=C4OC(=O)C)[N+](=O)[O-])OC)C(=O)C)N=N1 |
| Canonical SMILES | CCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=C(C(=CC(=C4)OC)[N+](=O)[O-])OC(=O)C)C(=O)C)N=N1 |
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